molecular formula C10H7NO3 B14669577 4-Quinolinecarboxylic acid, 1-oxide CAS No. 40614-43-5

4-Quinolinecarboxylic acid, 1-oxide

Cat. No.: B14669577
CAS No.: 40614-43-5
M. Wt: 189.17 g/mol
InChI Key: XMETWYIJKZYZAV-UHFFFAOYSA-N
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Description

4-Quinolinecarboxylic acid, 1-oxide is a heterocyclic compound featuring a quinoline backbone substituted with a carboxylic acid group at the 4-position and an oxygen atom (oxide) at the 1-position. This structure imparts unique electronic and steric properties, influencing its reactivity, stability, and biological interactions.

Properties

CAS No.

 40614-43-5

Molecular Formula

 C10H7NO3

Molecular Weight

 189.17 g/mol

IUPAC Name

 1-oxidoquinolin-1-ium-4-carboxylic acid

InChI

 InChI=1S/C10H7NO3/c12-10(13)8-5-6-11(14)9-4-2-1-3-7(8)9/h1-6H,(H,12,13)

InChI Key

 XMETWYIJKZYZAV-UHFFFAOYSA-N

Canonical SMILES

 C1=CC=C2C(=C1)C(=CC=[N+]2[O-])C(=O)O

Origin of Product

 United States

Comparison with Similar Compounds

Data Table: Key Properties of Compared Compounds

Compound Name Functional Groups Molecular Weight (g/mol) Key Reactivity/Bioactivity References
4-Quinolinecarboxylic acid, 1-oxide Carboxylic acid, 1-oxide Not reported Potential enzymatic substrate/inhibitor
4-Nitroquinoline 1-oxide Nitro, 1-oxide ~190 (estimated) Carcinogenic; SH-group reactivity
Adenine 1-oxide nucleotides 1-oxide, phosphate 347–427 (varies) Phosphotransferase substrates
2-Oxo-1,2-dihydroquinoline-4-carboxylic acid Carboxylic acid, 2-oxo 189.17 Moderate solubility; enzyme inhibition potential

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